5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine
Overview
Description
5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine is a heterocyclic compound that features an oxadiazole ring. This compound is of interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of both amino and dimethyl groups in its structure makes it a versatile molecule for chemical modifications and functionalization.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminoethanol with dimethylformamide dimethyl acetal (DMF-DMA) to form an intermediate, which then undergoes cyclization with hydrazine hydrate to yield the desired oxadiazole compound .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and energy-efficient processes, can make the production more sustainable.
Chemical Reactions Analysis
Types of Reactions
5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine can undergo various chemical reactions, including:
Oxidation: The amino groups can be oxidized to form nitroso or nitro derivatives.
Reduction: The oxadiazole ring can be reduced under specific conditions to yield different ring-opened products.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while substitution reactions can introduce various alkyl or acyl groups into the molecule.
Scientific Research Applications
5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound’s derivatives have shown potential as enzyme inhibitors and receptor modulators.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.
Mechanism of Action
The mechanism of action of 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine involves its interaction with specific molecular targets. The amino groups can form hydrogen bonds with biological macromolecules, while the oxadiazole ring can participate in π-π interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.
Comparison with Similar Compounds
Similar Compounds
2-Aminothiazole: Another heterocyclic compound with similar biological activities.
Imidazole: Known for its role in pharmaceuticals and as a ligand in coordination chemistry.
Ethanolamine: A simpler molecule with similar functional groups but lacking the oxadiazole ring.
Uniqueness
5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine is unique due to the presence of the oxadiazole ring, which imparts distinct chemical and biological properties. This ring structure enhances its stability and allows for diverse chemical modifications, making it a valuable compound for various applications .
Biological Activity
5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine is a heterocyclic compound with significant biological activity, particularly in medicinal chemistry. This article explores its synthesis, biological properties, and potential therapeutic applications based on diverse research findings.
Chemical Structure and Properties
The compound features a five-membered oxadiazole ring with two nitrogen atoms and one oxygen atom, which contributes to its unique chemical properties. Its molecular formula is , and it has a molecular weight of approximately 156.19 g/mol . The presence of an aminoethyl side chain and a dimethylamino group enhances its solubility and bioavailability compared to similar compounds.
Biological Activities
Research indicates that this compound exhibits a range of biological activities:
1. Antimicrobial Activity
- The compound has shown promising antimicrobial properties against various pathogens. Its structural similarity to other oxadiazole derivatives suggests potential effectiveness in treating infections caused by resistant bacteria .
2. Anti-inflammatory Effects
- Studies have indicated that this compound can inhibit inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Its interaction with specific enzymes involved in inflammation modulation has been documented .
3. Anticancer Properties
- This compound has demonstrated cytotoxic effects against several cancer cell lines. For instance, it has shown inhibitory effects on human breast adenocarcinoma (MCF-7) and melanoma (MEL-8) cells, with mechanisms potentially involving apoptosis induction and cell cycle arrest .
The biological activity of this compound is largely attributed to its ability to interact with various biological targets:
1. Enzyme Inhibition
- The compound has been identified as an inhibitor of carbonic anhydrases (CAs), which play a crucial role in regulating pH and fluid balance in tissues. Its selectivity for certain isoforms of CAs (e.g., hCA IX) suggests potential applications in cancer therapy .
2. Interaction with Sirtuins
- Notably, it has been shown to interact with Sirtuin 2 (SIRT2), an enzyme involved in cellular metabolism and aging processes. This interaction may contribute to its anticancer effects by modulating metabolic pathways relevant to tumor growth .
Comparative Analysis
To better understand the unique properties of this compound, a comparison with structurally similar compounds is insightful:
Compound Name | Structure Characteristics | Biological Activity |
---|---|---|
5-(aminomethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine | Contains an aminomethyl group instead of aminoethyl | Antimicrobial properties |
3-amino-N,N-dimethyl-1,2,4-oxadiazol | Different nitrogen positioning; lacks aminoethyl side chain | Anti-inflammatory effects |
5-(phenyl)-N,N-dimethyl-1,2,4-oxadiazol | Phenyl substitution leads to different reactivity | Potential anticancer activities |
The unique combination of functional groups in this compound enhances its pharmacological profile compared to these analogs.
Case Studies
Several studies have focused on the pharmacological potential of this compound:
- Cytotoxicity Assay : A study reported that derivatives of oxadiazoles exhibited IC50 values in the micromolar range against various cancer cell lines. Specifically, this compound showed significant cytotoxicity against MCF-7 cells with an IC50 value lower than traditional chemotherapeutics like doxorubicin .
- Enzyme Inhibition Studies : Research demonstrated that the compound selectively inhibited hCA IX at nanomolar concentrations. This selectivity is crucial for developing targeted cancer therapies that minimize side effects associated with non-selective agents .
Properties
IUPAC Name |
5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4O/c1-10(2)6-8-5(3-4-7)11-9-6/h3-4,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKBDWBZVAVSHEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NOC(=N1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.